Cas no 117120-98-6 (Dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate)
117120-98-6 structure
Product Name:Dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate
CAS No:117120-98-6
MF:C9H12N2O4
MW:212.202582359314
CID:1092099
PubChem ID:14416594
Update Time:2025-04-20
Dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate
- dimethyl 1,2-dimethylimidazole-4,5-dicarboxylate
- 4,5-dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate
- Dimethyl1,2-dimethyl-1H-imidazole-4,5-dicarboxylate
- SCHEMBL14736333
- 1,2-Dimethyl-1H-imidazole-4,5-dicarboxylic acid dimethyl ester
- JCVUBYXUDUCWFG-UHFFFAOYSA-N
- 117120-98-6
- 1,2-dimethyl-1H-Imidazole-4,5-dicarboxylic acid 4,5-dimethyl ester
-
- Inchi: 1S/C9H12N2O4/c1-5-10-6(8(12)14-3)7(11(5)2)9(13)15-4/h1-4H3
- InChI Key: JCVUBYXUDUCWFG-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(C(=O)OC)N=C(C)N1C)=O
Computed Properties
- Exact Mass: 212.07970687g/mol
- Monoisotopic Mass: 212.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 70.4Ų
Dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM187365-1g |
dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate |
117120-98-6 | 95% | 1g |
$464 | 2021-08-05 | |
| Chemenu | CM187365-1g |
dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate |
117120-98-6 | 95% | 1g |
$393 | 2023-01-19 | |
| Alichem | A069003386-1g |
Dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate |
117120-98-6 | 95% | 1g |
$417.04 | 2023-09-04 |
Dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
117120-98-6 (Dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk